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Compound of Interest

Compound Name: Gentiopicroside

Cat. No.: B1671439 Get Quote

The proper disposal of gentiopicroside is critical for maintaining laboratory safety and

ensuring environmental protection. While some safety data sheets (SDS) indicate that

gentiopicroside is not classified as a hazardous substance under Regulation (EC) No

1272/2008, other sources suggest it may be harmful if swallowed and assign it a high water

hazard class.[1][2][3][4] Given this conflicting information, it is imperative to treat

gentiopicroside as a hazardous chemical waste to ensure the highest safety standards are

met. Disposal must always comply with local, state, and federal regulations.[2][5]

Immediate Safety and Operational Plan
This section provides a step-by-step guide for the safe handling and disposal of

gentiopicroside waste in a laboratory setting.

1. Waste Identification and Classification:

Treat all unused, expired, or contaminated gentiopicroside, including solutions and solids,

as hazardous waste.[6]

This includes absorbent materials, personal protective equipment (PPE), and any other

items contaminated during a spill cleanup.[6]

2. Use of Appropriate Waste Containers:

Select a waste container that is chemically compatible with gentiopicroside. High-density

polyethylene (HDPE) or other plastic containers are generally preferred for chemical waste.

[7][8]
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Ensure the container is in good condition, free from damage, and has a secure, leak-proof

screw cap.[8][9]

The container should be large enough for the volume of waste but should not be filled

beyond the neck to allow for expansion.[9]

3. Labeling and Storage:

Clearly label the waste container with "Hazardous Waste" and list "Gentiopicroside" as the

chemical constituent. An accurate description is essential for safe handling and disposal by

safety personnel.[5]

Store the sealed waste container in a designated Satellite Accumulation Area (SAA), which

must be at or near the point of waste generation.[7][9]

Ensure incompatible wastes, such as strong acids, bases, or oxidizing agents, are stored

separately to prevent violent reactions.[8][9]

4. Disposal and Collection:

Never dispose of gentiopicroside by pouring it down the drain or discarding it in regular

trash.[1][5][6]

Evaporation of chemical waste, even in a fume hood, is strictly prohibited.[6]

Contact your institution's Environmental Health and Safety (EHS) or a licensed hazardous

waste disposal company to schedule a pickup for the waste container.[6][7]

5. Empty Container Disposal:

A container that has held gentiopicroside should be handled as hazardous waste itself.[1]

For containers that held acutely hazardous waste (P-list chemicals), triple-rinsing with a

suitable solvent is required before the container can be disposed of as regular trash.[6]

Although gentiopicroside is not typically P-listed, consulting with EHS is recommended.

After appropriate cleaning, deface all chemical labels on the empty container before

disposal.[6]
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Quantitative Data Summary
The following table summarizes key quantitative data for gentiopicroside.

Property Value Source

Molecular Formula C₁₆H₂₀O₉ [3][10]

Molecular Weight 356.32 g/mol [4]

Solubility in Water (H₂O) 20 mg/mL [4]

Storage Temperature -20°C [4]

Theoretical Oxygen Demand 1,482 mg/mg [1]

Theoretical Carbon Dioxide 1,976 mg/mg [1]

Water Hazard Class (WGK) 3 (High hazard to water) [4]

Disposal Workflow
The following diagram illustrates the procedural workflow for the proper disposal of

gentiopicroside waste.
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Preparation & Collection

On-Site Storage

Final Disposal

Prohibited Actions

1. Identify Gentiopicroside as Waste
(Unused, Contaminated, Expired)

2. Select Compatible
Waste Container NO Drain Disposal NO Trash Disposal NO Evaporation

3. Label Container Clearly
'Hazardous Waste - Gentiopicroside'

4. Add Waste to Container
(Do not overfill)

5. Securely Seal Container

6. Store in Designated
Satellite Accumulation Area (SAA)

7. Segregate from
Incompatible Chemicals

8. Conduct Weekly Inspection
of SAA for Leaks

9. Contact EHS for Waste Pickup

10. EHS Collects Waste for
Proper Off-Site Disposal

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of gentiopicroside waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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